Cas no 2228966-86-5 (O-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylhydroxylamine)

• Product Name: O-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylhydroxylamine
• CAS No: 2228966-86-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6150100
• PubChem ID: 165629284
• Update Time: 2025-05-20

O-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylhydroxylamine
• O-[2-(1,3-dimethyl-1H-pyrazol-5-yl)propyl]hydroxylamine
• EN300-1780390
• 2228966-86-5

• Inchi： 1S/C8H15N3O/c1-6(5-12-9)8-4-7(2)10-11(8)3/h4,6H,5,9H2,1-3H3
• InChI Key： ADHXUSRZSHKLTD-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CC(C)=NN1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylhydroxylamine

O-2-(1,3-Dimethyl-1H-Pyrazol-5-yl)Propylhydroxylamine: A Comprehensive Overview

O-2-(1,3-Dimethyl-1H-Pyrazol-5-yl)Propylhydroxylamine, also known by its CAS number 2228966-86-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a hydroxylamine group attached to a propyl chain, which is further connected to a 1,3-dimethylpyrazole ring. This combination of functional groups and heterocyclic structures contributes to its diverse chemical reactivity and biological activity.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the pyrazole ring is substituted with two methyl groups at positions 1 and 3, which can influence its electronic properties and stability. The hydroxylamine group (-NHOH), on the other hand, is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and oxidations. The propyl chain serves as a linker between these two functional groups, potentially affecting the compound's solubility and bioavailability.

Recent studies have explored the potential of O-2-(1,3-Dimethyl-1H-Pyrazol-5-yl)Propylhydroxylamine in medicinal chemistry. Researchers have investigated its role as a precursor for the synthesis of more complex molecules with therapeutic potential. For instance, the hydroxylamine group can be converted into an amine or an amide, enabling the construction of peptide-like structures or other bioactive agents. Additionally, the pyrazole ring's reactivity has been leveraged in the development of novel anti-inflammatory and anticancer agents.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution reactions or hydroxylation processes. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of similar compounds.

The biological activity of O-2-(1,3-Dimethyl-1H-Pyrazol-5-yl)Propylhydroxylamine has been studied in vitro and in vivo models. Early experiments suggest that it exhibits moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its ability to modulate enzyme activity has been explored, with promising results in inhibiting certain kinases associated with cancer progression.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into its molecular structure, purity, and stability under different conditions. Recent improvements in analytical techniques have allowed for more precise determination of its physicochemical properties.

In conclusion, O-2-(1,3-Dimethyl-1H-Pyrazol-5-yl)Propylhydroxylamine represents a valuable building block in organic synthesis with potential applications in drug discovery and development. Its unique combination of functional groups and structural features makes it an attractive candidate for further research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.